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Compound of Interest

Compound Name: 4-Heptenal

Cat. No.: B13408354 Get Quote

Molecular Formula: C₇H₁₂O Molecular Weight: 112.17 g/mol Appearance: Clear to light yellow

liquid.[1] Odor: Fatty, green, and creamy in dilution.

Solubility Profile of 4-Heptenal
The solubility of an aldehyde is largely dictated by its carbon chain length. Aldehydes with

shorter carbon chains (fewer than five carbons) are generally soluble in water due to the

polarity of the carbonyl group and its ability to form hydrogen bonds with water molecules.[2][3]

[4][5][6] As the carbon chain length increases, the nonpolar hydrocarbon portion of the

molecule becomes more dominant, leading to decreased aqueous solubility.[2][3][4][5] 4-
Heptenal, with its seven-carbon backbone, exhibits limited solubility in water but is generally

soluble in organic solvents.[1][7][8]

Quantitative Solubility Data
A comprehensive, experimentally determined dataset for the solubility of 4-Heptenal in a wide

range of solvents is not readily available in the public domain. However, the following table

summarizes the available quantitative and qualitative data.
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Solvent
Classification

Solvent Solubility
Temperature
(°C)

Notes

Polar Protic Water 1810 mg/L 25

Estimated value

for (Z)-4-

Heptenal.[9]

Other sources

describe it as

insoluble.[1][7][8]

Ethanol (Alcohol) Soluble Not Specified [1][7][8][9]

Polar Aprotic

Dimethyl

Sulfoxide

(DMSO)

Sparingly

Soluble
Not Specified [10]

Ethyl Acetate Soluble Not Specified [10]

Non-Polar Chloroform Soluble Not Specified [10]

Fixed Oils Soluble Not Specified [1][9]

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of a liquid

analyte like 4-Heptenal in various solvents. This method is adapted from established

procedures for determining liquid-liquid solubility and partition coefficients, such as the shake-

flask method described in OECD Guideline 107.[11][12]

Objective
To determine the saturation concentration of 4-Heptenal in a selection of solvents at a

controlled temperature.

Materials
4-Heptenal (high purity)

Selected solvents (e.g., water, ethanol, hexane, acetone) of analytical grade
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Volumetric flasks

Pipettes

Glass vials with screw caps

Thermostatic shaker or water bath

Centrifuge

Analytical balance

Gas chromatograph with a flame ionization detector (GC-FID) or other suitable analytical

instrument for quantification.

Procedure
Preparation of Solvent: Saturate the chosen solvent with 4-Heptenal by mixing a small

amount of 4-Heptenal with the solvent and stirring for a prolonged period. This pre-

saturation helps to minimize volume changes upon mixing.

Sample Preparation: In a series of glass vials, add a known volume of the pre-saturated

solvent.

Addition of Analyte: Add an excess amount of 4-Heptenal to each vial. The excess is crucial

to ensure that a saturated solution is formed.

Equilibration: Seal the vials and place them in a thermostatic shaker set to a constant

temperature (e.g., 25°C). Agitate the vials for a sufficient period (e.g., 24-48 hours) to allow

the system to reach equilibrium. Preliminary studies may be needed to determine the optimal

equilibration time.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the same

constant temperature to allow for the separation of the excess 4-Heptenal (undissolved

phase) from the saturated solvent phase. If necessary, centrifugation at the same

temperature can be used to facilitate a clear separation.
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Sampling: Carefully extract an aliquot from the saturated solvent phase, ensuring that none

of the undissolved 4-Heptenal is collected.

Quantification: Prepare a series of calibration standards of 4-Heptenal in the chosen solvent.

Analyze both the standards and the collected sample from the saturated solution using a

suitable analytical method like GC-FID.

Data Analysis: From the calibration curve, determine the concentration of 4-Heptenal in the

collected aliquot. This concentration represents the solubility of 4-Heptenal in that solvent at

the specified temperature. The experiment should be repeated at least in triplicate to ensure

the reliability of the results.

Experimental Workflow Diagram
The following diagram illustrates the logical steps for the experimental determination of 4-
Heptenal solubility.
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Workflow for determining the solubility of 4-Heptenal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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